Cas no 2229577-56-2 (4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one)

• Product Name: 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one
• CAS No: 2229577-56-2
• MF: C₁₃H₁₃FN₂O
• MW: 232.253526449203
• CID: 6399609
• PubChem ID: 165762447
• Update Time: 2025-10-28

4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one
• EN300-1774105
• 2229577-56-2
• 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]butan-2-one

• Inchi： 1S/C13H13FN2O/c1-9(17)2-3-11-8-15-16-13(11)10-4-6-12(14)7-5-10/h4-8H,2-3H2,1H3,(H,15,16)
• InChI Key： QGYSWHQCXDZGOO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CCC(C)=O

Computed Properties

• Exact Mass: 232.10119120g/mol
• Monoisotopic Mass: 232.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one

4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one (CAS No. 2229577-56-2): A Comprehensive Overview

4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one (CAS No. 2229577-56-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of a fluorophenyl group and a pyrazole ring in its structure makes it a valuable intermediate in medicinal chemistry.

The compound's CAS number 2229577-56-2 is often searched by researchers and industry professionals seeking detailed information about its properties and applications. Its molecular formula and weight are key identifiers that help in distinguishing it from similar compounds. The 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one is known for its potential in drug discovery, particularly in the synthesis of kinase inhibitors and other bioactive molecules.

Recent studies highlight the growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. This trend is reflected in the increasing number of searches for 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one uses and 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one synthesis. Researchers are particularly interested in how this compound can be utilized in the development of treatments for chronic diseases, aligning with the global focus on innovative healthcare solutions.

The chemical properties of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one include its solubility in organic solvents, stability under various conditions, and reactivity with other functional groups. These characteristics make it a versatile building block in organic synthesis. The compound's pyrazole moiety is especially noteworthy, as pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory and anticancer effects.

In the pharmaceutical industry, CAS 2229577-56-2 is often explored for its potential in creating targeted therapies. The fluorophenyl group enhances the compound's ability to interact with biological targets, making it a candidate for drug design. This aligns with current research trends focusing on precision medicine and personalized treatment options.

Market dynamics indicate a rising demand for 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one, driven by its applications in drug development and chemical research. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and research laboratories. The compound's CAS number 2229577-56-2 is frequently used in procurement and regulatory documentation.

From a regulatory perspective, 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one is subject to standard chemical safety protocols. Proper handling, storage, and disposal are essential to ensure safety in laboratory and industrial settings. Researchers often search for 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one safety data to comply with workplace regulations and environmental guidelines.

The synthesis of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one involves multi-step organic reactions, often starting from readily available precursors. Detailed synthetic protocols are available in scientific literature, providing valuable insights for chemists and researchers. The compound's pyrazole ring formation is a critical step, requiring precise control of reaction conditions to achieve high yields and purity.

In conclusion, 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutan-2-one (CAS No. 2229577-56-2) is a compound of significant interest in modern chemistry and pharmacology. Its unique structure, combined with its potential applications, makes it a subject of ongoing research and development. As the scientific community continues to explore its possibilities, this compound is likely to play an increasingly important role in advancing therapeutic innovations.